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Compound of Interest

Compound Name: Adrafinil

Cat. No.: B1666621 Get Quote

Introduction
Adrafinil is a eugeroic agent, or a wakefulness-promoting drug, developed in the late 1970s.[1]

In biological systems, it functions as a prodrug, meaning it is metabolized in the liver into its

active form, Modafinil.[2][3][4] Consequently, the pharmacological effects of Adrafinil are

nearly identical to those of Modafinil.[2] Adrafinil has been utilized in research to study

vigilance, attention, and sleep disorders. Due to its limited aqueous solubility, careful

preparation is required to create stable and effective solutions for in vitro studies. These notes

provide detailed protocols for the solubilization and preparation of Adrafinil solutions for use in

cell-based assays and other in vitro experimental systems.

Physicochemical Properties of Adrafinil
A summary of the key chemical and physical properties of Adrafinil is presented below. This

information is critical for accurate stock solution preparation and concentration calculations.
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Property Value Reference

IUPAC Name
2-(benzhydrylsulfinyl)-N-

hydroxyacetamide

Synonyms CRL-40028, Olmifon

CAS Number 63547-13-7

Molecular Formula C₁₅H₁₅NO₃S

Molecular Weight 289.35 g/mol

Solubility Data
Adrafinil exhibits poor solubility in aqueous solutions but is soluble in several organic solvents.

The selection of a solvent is a critical step and should be based on the requirements of the

specific in vitro system, keeping in mind potential solvent-induced toxicity.

Solvent Solubility Molar Equivalent Reference

DMSO ~57 mg/mL ~197 mM

DMF ~20 mg/mL ~69 mM

DMSO:PBS (pH 7.2)

(1:1)
~0.5 mg/mL ~1.7 mM

Ethanol ~0.25 mg/mL ~0.86 mM

Water <1 mg/mL <3.45 mM

Note: The solubility in DMSO can be affected by moisture. It is highly recommended to use

fresh, anhydrous DMSO for the preparation of stock solutions.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
Adrafinil Stock Solution (100 mM in DMSO)
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This protocol describes the preparation of a 100 mM stock solution of Adrafinil in Dimethyl

Sulfoxide (DMSO). This concentrated stock is ideal for long-term storage and subsequent

dilution to working concentrations.

Materials:

Adrafinil powder (MW: 289.35 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vial or polypropylene tube

Calibrated analytical balance

Vortex mixer and/or sonicator

Procedure:

Calculate Required Mass: To prepare 1 mL of a 100 mM stock solution, calculate the mass of

Adrafinil needed: Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) ×

1000 (mg/g) Mass (mg) = 0.1 mol/L × 0.001 L × 289.35 g/mol × 1000 mg/g = 28.94 mg

Weighing: Accurately weigh 28.94 mg of Adrafinil powder and transfer it to a sterile vial.

Solubilization: Add 1 mL of anhydrous DMSO to the vial.

Dissolution: Cap the vial tightly and vortex thoroughly. If the powder does not dissolve

completely, use an ultrasonic bath for short intervals or warm the solution gently to 37°C to

aid dissolution. Ensure the final solution is clear and free of particulates.

Storage: Store the stock solution in small aliquots at -20°C or -80°C to prevent degradation

from repeated freeze-thaw cycles. For short-term storage (1 month), -20°C is sufficient; for

longer-term storage (up to 6 months), -80°C is recommended.

Protocol 2: Preparation of a Working Solution for Cell
Culture
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This protocol details the serial dilution of the high-concentration DMSO stock solution into an

aqueous buffer or cell culture medium for immediate use in experiments.

Key Consideration: The final concentration of DMSO in the cell culture medium should be kept

to a minimum (typically ≤0.5%, and ideally ≤0.1%) to avoid solvent-induced cellular effects.

Materials:

100 mM Adrafinil stock solution in DMSO

Sterile cell culture medium or Phosphate-Buffered Saline (PBS), pre-warmed to 37°C

Sterile microtubes

Procedure (Example for a final concentration of 100 µM):

Intermediate Dilution: To minimize precipitation when transferring from a high concentration

of organic solvent to an aqueous medium, a serial dilution is recommended.

Dilute the 100 mM stock solution 1:100 in pre-warmed sterile medium to create a 1 mM

intermediate solution. (e.g., add 2 µL of 100 mM stock to 198 µL of medium). Vortex

gently.

Final Dilution: Add the intermediate solution to the final volume of cell culture medium to

achieve the desired concentration.

To prepare 10 mL of 100 µM working solution, add 1 mL of the 1 mM intermediate solution

to 9 mL of pre-warmed cell culture medium.

Vehicle Control: It is crucial to prepare a vehicle control that contains the same final

concentration of DMSO as the experimental samples. In the example above, the final DMSO

concentration would be 0.1%.

Application: Mix the final working solution gently and apply it to the in vitro system

immediately. Do not store aqueous working solutions for extended periods.

Diagrams and Visualizations
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Adrafinil's Mechanism of Action (via Modafinil)
Adrafinil is a prodrug that is metabolized to Modafinil. The mechanism of Modafinil is not fully

elucidated but is thought to involve the modulation of several neurotransmitter systems,

differing from classic psychostimulants.
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Caption: Proposed mechanism of Adrafinil via its active metabolite, Modafinil.

Experimental Workflow for Adrafinil Solution
Preparation
The following diagram outlines the standard procedure for preparing Adrafinil solutions for in

vitro experiments, from powder to final application.
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Caption: Workflow for preparing Adrafinil solutions for in vitro use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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